Cas no 10497-36-6 (1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrachloro-, 1,4-diethyl ester)
10497-36-6 structure
Product Name:1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrachloro-, 1,4-diethyl ester
CAS No:10497-36-6
MF:C12H10Cl4O4
MW:360.01740026474
CID:167081
PubChem ID:352134
Update Time:2025-04-19
1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrachloro-, 1,4-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrachloro-, 1,4-diethyl ester
- diethyl 2,3,5,6-tetrachlorobenzene-1,4-dicarboxylate
- AC1L6ZSE
- NSC525141
- Tetrachlor-terephthalsaeure-diethylester
- DTXSID10326182
- NSC-525141
- SCHEMBL522852
- 10497-36-6
-
- Inchi: 1S/C12H10Cl4O4/c1-3-19-11(17)5-7(13)9(15)6(10(16)8(5)14)12(18)20-4-2/h3-4H2,1-2H3
- InChI Key: CSCPMMVUJUFKHG-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=O)OCC)C(=C(C=1C(=O)OCC)Cl)Cl)Cl
Computed Properties
- Exact Mass: 357.9335
- Monoisotopic Mass: 357.933
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.463
- Boiling Point: 443.4°Cat760mmHg
- Flash Point: 173.9°C
- Refractive Index: 1.552
- PSA: 52.6
- LogP: 4.65360
1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrachloro-, 1,4-diethyl ester Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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